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Introduction

Confoline is a tropane alkaloid identified as one of the bioactive constituents of Convolvulus

pluricaulis, a plant commonly known as Shankhpushpi in traditional Ayurvedic medicine.[1][2][3]

Convolvulus pluricaulis has a long history of use as a "Medhya Rasayana," a group of herbs

reputed for their intellect-promoting and rejuvenating effects on the nervous system.[4] Modern

pharmacological studies have begun to investigate the neuropharmacological properties of the

whole plant extract, attributing its effects to a complex interplay of its various phytochemicals,

including a suite of alkaloids, flavonoids, and coumarins. While Confoline is consistently listed

among these constituents, it is crucial to note that research focusing specifically on the isolated

compound is limited. This guide, therefore, synthesizes the available information on the

neuropharmacology of Convolvulus pluricaulis and discusses the putative role of its alkaloids,

including Confoline, in its observed bioactivities.

Phytochemical Profile of Convolvulus pluricaulis
The neuropharmacological effects of Convolvulus pluricaulis are thought to arise from its rich

and diverse phytochemical composition. The primary classes of bioactive compounds identified
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in the plant are alkaloids, flavonoids, and coumarins. Confoline is a member of the alkaloid

group.

Phytochemical Class Key Constituents References

Alkaloids

Convolamine, Convoline,

Convolidine, Convolvine,

Confoline, Convosine,

Shankhapushpine, Subhirsine,

Evolvine, Phyllabine

[2][3][5][6]

Flavonoids Kaempferol, Quercetin [2][5]

Coumarins Scopoletin, Ayapanin, Scopolin [2][5]

Steroids β-sitosterol, Ceryl alcohols [3][6]

Phenolics Hydroxy-cinnamic acid [2][4]

Neuropharmacological Properties of Convolvulus
pluricaulis Extracts
Extracts of Convolvulus pluricaulis have been investigated for a range of central nervous

system effects. These studies provide the foundational context for understanding the potential

activities of its individual components like Confoline. The primary reported activities include

nootropic, anxiolytic, antidepressant, and neuroprotective effects.
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Pharmacological

Effect
Observed Outcome Putative Mechanism References

Nootropic/Cognitive

Enhancement

Improved memory and

learning in preclinical

models.

Modulation of

cholinergic and

dopaminergic

systems; antioxidant

activity.[5][7]

[1][2]

Anxiolytic

Reduction in anxiety-

like behaviors in

animal models.

Interaction with

GABAergic and

serotonergic

pathways.

Convolamine and

scopoletin are

suggested to act as

GABA-A agonists.[2]

[5]

[2][5]

Antidepressant

Reduction in

depressive-like

behaviors.

Interaction with

adrenergic,

dopaminergic, and

serotonergic systems.

[5]

[5]

Neuroprotective

Protection of neurons

against oxidative and

degenerative damage.

Antioxidant and anti-

inflammatory

properties.[2][5][8]

[2][5]

Anticholinesterase

Activity

Inhibition of

acetylcholinesterase

(AChE), an enzyme

that degrades

acetylcholine.

The aqueous root

extract of C.

pluricaulis has been

shown to decrease

AChE activity.[9]

[9]

Postulated Signaling Pathways
The precise molecular mechanisms of Confoline remain to be elucidated. However, based on

the effects of Convolvulus pluricaulis extracts, several signaling pathways are implicated. It is
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suggested that the alkaloids, as a group, may interact with key neurotransmitter systems.

*Interaction of several alkaloids, including Confoline, with 5-HT3 receptors has been suggested.
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Caption: Postulated interaction of C. pluricaulis alkaloids with key neurotransmitter receptors.

Experimental Protocols
Detailed experimental methodologies for the study of isolated Confoline are not available in

the reviewed literature. However, the neuropharmacological properties of Convolvulus
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pluricaulis extracts have been assessed using a variety of established preclinical models. The

general workflows for these experiments are outlined below.

General Workflow for Preclinical Behavioral Assessment

Phase 1: Preparation & Dosing

Phase 2: Behavioral Testing

Phase 3: Data Analysis

Animal Acclimatization

Group Allocation
(Control, Vehicle, Test Article)

Chronic/Acute Dosing
(e.g., Oral Gavage)

Elevated Plus Maze
(Anxiety)

Test

Morris Water Maze
(Learning & Memory)

Test

Forced Swim Test
(Depression)

Test

Automated/Manual
Data Collection

Statistical Analysis
(e.g., ANOVA)

Interpretation of Results
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Click to download full resolution via product page

Caption: Generalized workflow for in vivo neuropharmacological screening of herbal extracts.

1. Elevated Plus Maze (EPM): This test is widely used to assess anxiolytic or anxiogenic

effects of drugs. The apparatus consists of two open arms and two enclosed arms. A reduction

in anxiety is inferred from an increase in the time spent and the number of entries into the open

arms.

2. Morris Water Maze (MWM): This is a test of spatial learning and memory. Animals are placed

in a circular pool of opaque water and must learn the location of a hidden escape platform.

Improved cognitive function is demonstrated by a decrease in the latency to find the platform

over successive trials.

3. Forced Swim Test (FST): This model is used to screen for antidepressant activity. The test is

based on the observation that animals will cease attempts to escape and become immobile

when placed in an inescapable cylinder of water. Antidepressant compounds are known to

increase the duration of mobility.

Conclusion and Future Directions
Confoline is an alkaloid component of Convolvulus pluricaulis, a plant with recognized

nootropic and neuroprotective properties.[1][5] While the pharmacological effects of the whole

plant extract are well-documented in preclinical studies, suggesting a complex interplay with

major neurotransmitter systems, the specific contribution and molecular mechanisms of

isolated Confoline remain largely unexplored. One study has suggested an interaction

between several of the plant's alkaloids, including Confoline, and the serotonin 3a/3b receptor.

[9]

Future research should focus on the isolation and purification of Confoline to enable a

thorough investigation of its neuropharmacological profile. Key areas of inquiry should include:

Receptor Binding Assays: To determine the binding affinity of Confoline for a wide range of

CNS receptors, including serotonergic, dopaminergic, cholinergic, and GABAergic subtypes.

In Vitro Functional Assays: To characterize the functional activity of Confoline at its target

receptors (e.g., as an agonist, antagonist, or modulator).
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In Vivo Behavioral Studies: To assess the effects of isolated Confoline in animal models of

cognition, anxiety, and depression.

Pharmacokinetic Studies: To understand the absorption, distribution, metabolism, and

excretion (ADME) profile of Confoline.

A deeper understanding of the neuropharmacological properties of Confoline will be critical in

determining its potential as a novel therapeutic agent for neurological and psychiatric disorders.

Such research will help to deconstruct the complex pharmacology of Convolvulus pluricaulis

and may lead to the development of new, targeted therapies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ijpsjournal.com [ijpsjournal.com]

2. Phytochemical Profile, Pharmacological Attributes and Medicinal Properties of
Convolvulus prostratus – A Cognitive Enhancer Herb for the Management of
Neurodegenerative Etiologies - PMC [pmc.ncbi.nlm.nih.gov]

3. tandfonline.com [tandfonline.com]

4. jptrm.chitkara.edu.in [jptrm.chitkara.edu.in]

5. alzdiscovery.org [alzdiscovery.org]

6. scispace.com [scispace.com]

7. Des sources du savoir aux médicaments du futur - Nootropic (medhya) plants from
ayurvedic pharmacopoeia - IRD Éditions [books.openedition.org]

8. researchgate.net [researchgate.net]

9. Pharmacological effects of herbal ingredients of Manasamitra vatakam in the treatment of
Alzheimer's disease: A review - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [The Neuropharmacology of Confoline: An In-Depth
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b14171207/docs?utm_src=pdf-body#the-neuropharmacology-of-confoline-an-in-depth-technical-guide
https://www.benchchem.com/product/b14171207/docs?utm_src=pdf-body#the-neuropharmacology-of-confoline-an-in-depth-technical-guide
https://www.benchchem.com/product/b14171207/docs?utm_src=pdf-body#the-neuropharmacology-of-confoline-an-in-depth-technical-guide
https://www.benchchem.com/product/b14171207?utm_src=pdf-custom-synthesis#bc-rfq
https://www.ijpsjournal.com/article/An+Updated+Review+on+Shankhpushpi+as+Herbal+Medicine+Convolvulus+Pluricaulis
https://pmc.ncbi.nlm.nih.gov/articles/PMC7063970/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7063970/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7063970/
https://www.tandfonline.com/doi/full/10.1080/2994399X.2025.2467461
https://jptrm.chitkara.edu.in/wp-content/uploads/2024/12/JPTRM001_Rajeev-3.pdf
https://www.alzdiscovery.org/uploads/cognitive_vitality_media/Shankhpushpi-Cognitive-Vitality-for-researchers.pdf
https://scispace.com/pdf/an-update-on-ayurvedic-herb-convolvulus-pluricaulis-choisy-35ixzlmzxo.pdf
https://books.openedition.org/irdeditions/7273?lang=en
https://books.openedition.org/irdeditions/7273?lang=en
https://www.researchgate.net/publication/225243249_Derivatives_of_the_alkaloid_convolvine_and_their_pharmacological_activity
https://pmc.ncbi.nlm.nih.gov/articles/PMC11773069/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11773069/
https://www.benchchem.com/product/b14171207/docs#the-neuropharmacology-of-confoline-an-in-depth-technical-guide
https://www.benchchem.com/product/b14171207/docs#the-neuropharmacology-of-confoline-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14171207?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b14171207/docs#the-neuropharmacology-of-
confoline-an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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